3-Fluoro-4-(3-nitrophenyl)benzoic acid

• IUPAC Name: 3-fluoro-4-(3-nitrophenyl)benzoic acid
• InChI: InChI=1S/C13H8FNO4/c14-12-7-9(13(16)17)4-5-11(12)8-2-1-3-10(6-8)15(18)19/h1-7H,(H,16,17)
• InChI Key: ZDRINKVDKXDKGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C13H8FNO4
• DSSTOX Substance ID: DTXSID80681412
• Molecular Weight: 261.20 g/mol
• CAS RN: 1261964-43-5

Description

“3-Fluoro-4-(3-nitrophenyl)benzoic acid” is an organic compound. It is also known as “3-Fluoro-4-nitrobenzoic acid” and has the molecular formula C7H4FNO4. It is widely used in the pharmaceutical and chemical industries as an intermediate for the synthesis of various types of medications, dyes, and agrochemicals.

Synthesis Analysis

The compound can be synthesized by various methods. One of the most common methods is the reaction between 3-fluorobenzoic acid and nitric acid in the presence of sulfuric acid. The reaction is carried out at a temperature of around 90°C for several hours, and the resulting product is isolated by filtration and recrystallization.

Molecular Structure Analysis

The molecular structure of “3-Fluoro-4-(3-nitrophenyl)benzoic acid” can be represented by the formula C7H4FNO4. The compound has a molecular weight of 185.11.

Chemical Reactions Analysis

The compound is involved in various chemical reactions. For instance, it can undergo a reaction with 3-fluorobenzoic acid and nitric acid in the presence of sulfuric acid to form 3-Fluoro-4-nitrobenzoic acid. It can also be converted into benzimidazole bis-heterocycles via the intermediacy of benzimidazole linked ortho-chloro amines.

Physical And Chemical Properties Analysis

“3-Fluoro-4-(3-nitrophenyl)benzoic acid” is a yellow crystalline solid that is soluble in water, ethanol, and acetone. It has a molecular weight of 185.11.

Scientific Research Applications

Antimycobacterial Agents

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Cholinesterase Inhibitors

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Pictet-Spengler Reaction

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Pharmaceutical Intermediates

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Dye and Agrochemical Production

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Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, and use personal protective equipment.

Future Directions

The compound has potential applications in the field of surface engineering, immobilization of biomolecules such as antibodies, enzymes, cells, carbohydrates, oligonucleotides, and DNA aptamers, and rapid diagnostics. It also has potential uses in the synthesis of novel benzimidazoles having antimycobacterial activity and in the preparation of series of novel acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitors containing benzimidazole core structure.

Mechanism of Action

Target of Action

It has been used as a starting reagent in the preparation of novel benzimidazoles , which are known to have antimicrobial, opioid, antipsychotic, and antihistamine activities .

Mode of Action

The compound’s mode of action is largely dependent on its chemical structure. The presence of a nitro group makes the compound highly reactive towards nucleophilic reagents . This reactivity can be leveraged in various chemical reactions, such as the Suzuki–Miyaura cross-coupling , a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Biochemical Pathways

Its derivatives, such as benzimidazoles, are known to interfere with the function of certain enzymes, such as acetylcholinesterase (ache) and butyrylcholinesterase (bche) .

Result of Action

Its derivatives, such as benzimidazoles, have been reported to potentiate apoptosis by mitochondrial dysfunction in a panel of cancer cells .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3-Fluoro-4-(3-nitrophenyl)benzoic acid. For instance, the compound’s reactivity towards nucleophilic reagents is influenced by temperature . Additionally, safety data suggests that dust formation should be avoided and adequate ventilation should be ensured when handling the compound .